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Compound of Interest

Compound Name: Chrysospermin B

Cat. No.: B15567870

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chrysospermin B is a naturally occurring peptaibol antibiotic with significant antimicrobial
properties. This document provides a comprehensive technical overview of Chrysospermin B,
including its chemical identity, biological activity, and mechanism of action, tailored for
professionals in the fields of chemical and biological research and drug development.

Core Chemical and Physical Properties

Chrysospermin B is a nonadecapeptide, a member of the peptaibol family of antibiotics.[1] Its
fundamental properties are summarized below.

Property Value Reference

CAS Number 160791-54-8 Not explicitly cited
Molecular Formula CooH142N22023 Not explicitly cited
Molecular Weight 1900.22 g/mol Not explicitly cited
Class Peptaibol Antibiotic [1]

Origin Apiocrea chrysosperma Ap101  [1]
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Biological Activity

Chrysospermin B exhibits a notable spectrum of biological activity, primarily characterized by
its antibacterial and antifungal effects.[1]

Antimicrobial Spectrum

Chrysospermin B has demonstrated activity against various microorganisms. While detailed
Minimum Inhibitory Concentration (MIC) data from the primary literature is not fully accessible,
it is reported to be active against:

o Gram-positive bacteria[1]
e Fungi[l]

Additionally, Chrysospermins, as a class, are known to induce pigment formation in the fungus
Phoma destructiva.[1]

Experimental Protocols

Detailed experimental protocols for the isolation, synthesis, and biological evaluation of
Chrysospermin B are outlined in the primary scientific literature. Due to limitations in
accessing the full-text of these publications, a summarized methodology is provided based on
available abstracts.

Isolation and Purification

Chrysospermin B is isolated from the mycelium of the fungus Apiocrea chrysosperma Ap101
through a multi-step process:[1]

e Solvent Extraction: The initial extraction of the compound from the fungal mycelium.

 Silica Gel Chromatography: A primary purification step to separate Chrysospermin B from
other metabolites.

o Preparative Recycling HPLC: A high-resolution chromatographic technique for the final
purification of the compound.
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Structure Elucidation

The chemical structure of Chrysospermin B as a new nonadecapeptide was determined using
a combination of advanced analytical techniques:[1]

e Spectroscopic Analysis: Comprehensive analysis using methods such as Nuclear Magnetic
Resonance (NMR) and Mass Spectrometry (MS) to determine the molecular structure and
sequence.

o Chemical Degradation Experiments: Controlled chemical reactions to break down the
molecule into smaller, identifiable fragments to confirm the amino acid composition and
stereochemistry.

Mechanism of Action: lon Channel Formation

The primary mechanism of action for Chrysospermin B's antimicrobial activity is the formation
of ion channels in the cell membranes of target organisms.[2] This disruption of the membrane
integrity leads to a loss of essential ions and cellular components, ultimately resulting in cell
death.

Chrysospermin B, along with other chrysospermins, forms cation-selective ion channels in
artificial lipid bilayer membranes.[2] Notably, the channels formed by Chrysospermin B and D
exhibit a higher conductance (640 pS in 100 mM KCI) compared to those formed by
Chrysospermins A and C.[2] An interesting characteristic of these channels is their ability to
form even at very low or zero membrane voltages, suggesting they are non-gated channels.[2]
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Caption: Mechanism of Action of Chrysospermin B.

Conclusion

Chrysospermin B represents a promising antimicrobial agent with a distinct mechanism of
action involving the formation of non-gated ion channels. Its activity against a range of
microorganisms warrants further investigation for potential therapeutic applications. The
information provided in this guide serves as a foundational resource for researchers and drug
development professionals interested in exploring the potential of this and other peptaibol
antibiotics. Further detailed experimental data would require access to the full-text primary

literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15567870?utm_src=pdf-body-img
https://www.benchchem.com/product/b15567870?utm_src=pdf-body
https://www.benchchem.com/product/b15567870?utm_src=pdf-body
https://www.benchchem.com/product/b15567870?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 1. Chrysospermins, new peptaibol antibiotics from Apiocrea chrysosperma Ap101 - PubMed
[pubmed.ncbi.nim.nih.gov]

e 2. Formation of membrane channels by chrysospermins, new peptaibol antibiotics - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Chrysospermin B: A Technical Overview for Scientific
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15567870#chrysospermin-b-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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